Cas no 2114146-49-3 (ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate)

• Product Name: ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate
• CAS No: 2114146-49-3
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5654633
• PubChem ID: 165903514
• Update Time: 2025-05-19

ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27723171
• ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate
• 2114146-49-3

• Inchi： 1S/C14H16N4O3/c1-2-21-12(19)9-16-14(20)11-8-17-18(13(11)15)10-6-4-3-5-7-10/h3-8H,2,9,15H2,1H3,(H,16,20)
• InChI Key： RBHRMOWTXVOESH-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(C1C=NN(C2C=CC=CC=2)C=1N)=O)=O

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 99.2Ų

Additional information on ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate

Comprehensive Overview of Ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate (CAS No. 2114146-49-3)

Ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate (CAS No. 2114146-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both amino and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate has surged, driven by their potential in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, which are crucial in oncology and immunology. The compound's CAS No. 2114146-49-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-impact studies.

One of the key trends in the scientific community is the exploration of green chemistry approaches for synthesizing such compounds. Ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate can be synthesized using catalyst-free or solvent-free methods, aligning with the global push for environmentally friendly processes. This aspect is particularly appealing to industries aiming to reduce their carbon footprint while maintaining high yields and purity.

The compound's molecular structure also lends itself to computational chemistry studies. With the rise of AI-driven drug design, researchers are using tools like molecular docking and QSAR modeling to predict its interactions with biological targets. Such in silico analyses are cost-effective and accelerate the discovery of novel applications for CAS No. 2114146-49-3.

Another area of interest is the compound's potential in crop protection. Pyrazole derivatives are known for their pesticidal and herbicidal properties, and ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate is no exception. Its efficacy against resistant pests makes it a candidate for next-generation agrochemical formulations, addressing food security challenges posed by climate change.

From a regulatory perspective, ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate is compliant with major safety standards, provided it is handled under controlled conditions. Its MSDS (Material Safety Data Sheet) highlights standard precautions for laboratory use, ensuring minimal risk when proper protocols are followed. This compliance enhances its appeal for industrial-scale production.

In summary, ethyl 2-[(5-amino-1-phenyl-1H-pyrazol-4-yl)formamido]acetate (CAS No. 2114146-49-3) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its alignment with sustainability goals and cutting-edge research methodologies positions it as a compound of significant future potential.